Cas no 1389310-00-2 ((S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate)

• Product Name: (S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate
• CAS No: 1389310-00-2
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5709460
• PubChem ID: 66570488
• Update Time: 2025-06-08

(S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S)-1-quinazolin-4-ylpyrrolidin-3-yl]carbamate
• 1389310-00-2
• KS-7239
• AKOS027390840
• tert-Butyl N-[(3S)-1-(quinazolin-4-yl)pyrrolidin-3-yl]carbamate
• (S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate
• (S)-tert-Butyl(1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate

• MDL： MFCD22375788
• Inchi： 1S/C17H22N4O2/c1-17(2,3)23-16(22)20-12-8-9-21(10-12)15-13-6-4-5-7-14(13)18-11-19-15/h4-7,11-12H,8-10H2,1-3H3,(H,20,22)/t12-/m0/s1
• InChI Key： LVMVFEYNINGLBE-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CN(C2C3C=CC=CC=3N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Additional information on (S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate

Comprehensive Overview of (S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate (CAS No. 1389310-00-2): Properties, Applications, and Research Insights

The compound (S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate (CAS No. 1389310-00-2) is a chiral intermediate of significant interest in pharmaceutical and organic chemistry. Its structural uniqueness, featuring a quinazoline core and a pyrrolidine scaffold, makes it a versatile building block for drug discovery. Researchers and industry professionals frequently search for its synthetic routes, biological activity, and stereoselective applications, reflecting its growing relevance in targeted therapies.

Recent trends highlight the demand for enantiomerically pure compounds, driven by advancements in asymmetric synthesis and kinase inhibitor development. The tert-butyl carbamate (Boc) group in this molecule enhances stability during multi-step syntheses, a feature often queried in peptide coupling and prodrug design forums. Its CAS number 1389310-00-2 is a critical identifier for regulatory documentation and patent searches, underscoring its commercial importance.

From a synthetic perspective, the (S)-configuration at the pyrrolidine center enables precise interactions with biological targets, a topic explored in computational chemistry studies. The quinazolin-4-yl moiety is frequently associated with tyrosine kinase inhibition, linking this compound to cancer research—a hotspot in current medicinal chemistry literature. Analytical techniques like HPLC chiral separation and X-ray crystallography are commonly employed to validate its purity and stereochemistry.

Environmental and green chemistry considerations are increasingly shaping its production. Optimized protocols using catalytic hydrogenation or enzymatic resolution reduce waste, aligning with sustainable synthesis principles. These methods address frequent search queries on cost-effective scale-up and low-toxicity alternatives in fine chemical manufacturing.

In drug development, the compound’s pyrrolidine-3-carbamate segment is a privileged structure for modulating blood-brain barrier permeability—a key focus in neuropharmacology research. Its logP and hydrogen bonding capacity are routinely analyzed in ADMET prediction models, reflecting industry demands for CNS-active candidates.

Patent landscapes reveal its utility in kinase inhibitor patents, particularly for EGFR and VEGFR targets. This connects to trending searches on precision oncology and combination therapies. The Boc-protected amine also facilitates solid-phase peptide synthesis (SPPS), a technique dominating therapeutic peptide discussions.

Emerging applications include its role in PROTACs (Proteolysis-Targeting Chimeras), where its quinazoline moiety serves as an E3 ligase binder. This aligns with the explosive growth in targeted protein degradation literature. Stability studies under physiological pH conditions are another frequent research focus, crucial for oral bioavailability optimization.

In summary, (S)-tert-Butyl (1-(quinazolin-4-yl)pyrrolidin-3-yl)carbamate (CAS 1389310-00-2) bridges multiple disciplines—from asymmetric catalysis to bioconjugation. Its value lies in both its structural features and adaptability to modern high-throughput screening platforms, making it a recurring subject in grant proposals and collaborative research initiatives worldwide.